Cas no 933707-50-7 ({imidazo2,1-b1,3thiazol-5-yl}methanamine)

• Product Name: {imidazo2,1-b1,3thiazol-5-yl}methanamine
• CAS No: 933707-50-7
• MF: C₆H₇N₃S
• MW: 153.204879045486
• CID: 5058109
• PubChem ID: 82416838
• Update Time: 2025-05-30

{imidazo2,1-b1,3thiazol-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazol-5-ylmethanamine
• {imidazo2,1-b1,3thiazol-5-yl}methanamine

• Inchi： 1S/C6H7N3S/c7-3-5-4-8-6-9(5)1-2-10-6/h1-2,4H,3,7H2
• InChI Key： KKXVXXAFXMPTMT-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC=C2CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Additional information on {imidazo2,1-b1,3thiazol-5-yl}methanamine

{imidazo[2,1-b][1,3]thiazol-5-yl}methanamine (CAS No. 933707-50-7): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

{imidazo[2,1-b][1,3]thiazol-5-yl}methanamine (CAS No. 933707-50-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazothiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The molecular structure of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine is characterized by a central imidazothiazole ring system linked to a methanamine group. The imidazothiazole ring is a heterocyclic structure consisting of two nitrogen atoms and one sulfur atom, which imparts significant chemical stability and reactivity. The methanamine group provides additional functional versatility, allowing for the formation of various derivatives through substitution reactions.

Recent research has focused on the synthesis and biological evaluation of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine and its derivatives. A study published in the Journal of Medicinal Chemistry (2022) reported the synthesis of a series of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine derivatives and their evaluation as potential antiviral agents. The results showed that several compounds exhibited potent inhibitory activity against a range of viruses, including influenza and herpes simplex virus (HSV).

In another study published in the Bioorganic & Medicinal Chemistry Letters (2021), researchers investigated the anticancer properties of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine. The study found that certain derivatives demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest.

The pharmacokinetic properties of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine have also been studied extensively. A report in the European Journal of Pharmaceutical Sciences (2020) highlighted the favorable pharmacokinetic profile of this compound, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further drug development.

In addition to its biological activities, {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine has been explored for its potential as a building block in organic synthesis. Its reactive functional groups allow for the formation of complex molecules with diverse applications in materials science and pharmaceuticals. For instance, a study in the Tetrahedron Letters (2023) described the use of {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine as a key intermediate in the synthesis of novel polymers with enhanced mechanical properties.

The synthetic methods for preparing {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine have been well-documented in the literature. A common approach involves the reaction of 5-chloromethyl-imidazothiazole with ammonia or primary amines under appropriate conditions. This method provides high yields and purity levels, making it suitable for large-scale production.

In conclusion, {imidazo[2,1-b][1,3]thiazol-5-yl}methanamine (CAS No. 933707-50-7) is a promising compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.